Cas no 2580211-94-3 (3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid
• CAS No: 2580211-94-3
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 5660729
• PubChem ID: 134265210
• Update Time: 2025-05-24

3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580211-94-3
• EN300-27730070
• SCHEMBL19878172
• 3-{[(tert-butoxy)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid
• 3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C14H19NO4S/c1-14(2,3)19-13(18)15-10-8-6-4-5-7-9(8)20-11(10)12(16)17/h4-7H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： PHTGEJMYZZGMFE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2=C1CCCC2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.10347926g/mol
• Monoisotopic Mass: 297.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 104Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid

3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid: A Comprehensive Overview

The compound 3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid (CAS No. 2580211-94-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzo[b]thiophenes, which are known for their unique electronic properties and structural versatility. The presence of the tert-butoxy carbonyl amino group and the tetrahydrobenzothiophene moiety introduces a range of functional groups that can be exploited for diverse applications.

Recent studies have highlighted the importance of benzothiophene derivatives in the development of advanced materials. For instance, researchers have demonstrated that these compounds can serve as building blocks for the synthesis of two-dimensional materials and organic semiconductors. The tert-butoxy carbonyl amino group in this compound is particularly valuable due to its ability to participate in various chemical reactions, such as nucleophilic substitutions and condensations. This makes it an ideal candidate for use in peptide synthesis and other bioconjugation reactions.

One of the most intriguing aspects of this compound is its potential in drug discovery. The tetrahydrobenzothiophene ring system has been shown to exhibit significant bioactivity, particularly in anti-inflammatory and antitumor assays. Recent findings suggest that this compound may serve as a lead molecule for the development of novel therapeutic agents. Furthermore, its ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and sensor technology.

From a synthetic perspective, the preparation of 3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid involves a series of carefully optimized steps. The synthesis typically begins with the formation of the benzothiophene core through sulfur-based cyclization reactions. Subsequent functionalization steps involve the introduction of the tert-butoxy carbonyl amino group and the carboxylic acid moiety. These steps require precise control over reaction conditions to ensure high yields and product purity.

In terms of characterization, modern analytical techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. Researchers have also employed X-ray crystallography to study its molecular geometry and packing behavior. These insights are crucial for understanding its physical properties and guiding its application in various chemical systems.

Looking ahead, the future of 3-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid lies in its potential to bridge gaps between traditional organic chemistry and emerging fields such as nanotechnology and green chemistry. Its unique combination of functional groups makes it a promising candidate for use in sustainable chemical processes and advanced material design.